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Compound of Interest

Compound Name: 2-Methyl-1,1-dipropoxypropane

Cat. No.: B077185

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known and estimated physical
properties of isobutyraldehyde dipropyl acetal, also referred to as 2-methyl-1,1-
dipropoxypropane. Due to the limited availability of experimental data for this specific
compound, this document also includes data for analogous compounds to provide a
comparative context. Furthermore, detailed experimental protocols for the synthesis of acetals
and the measurement of their key physical properties are outlined to support further research
and development.

Core Physical Properties

The physical characteristics of isobutyraldehyde dipropyl acetal are crucial for its application in
various chemical syntheses and formulations. While experimental data for this specific acetal is
not widely published, its fundamental properties can be established, and others can be
estimated based on related structures.

Data Presentation: Physical Properties

The following table summarizes the available and estimated quantitative data for
isobutyraldehyde di-n-propyl acetal. For comparative purposes, data for the more extensively
studied isobutyraldehyde diethyl acetal is also included.
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Isobutyraldehyde di-n- Isobutyraldehyde diethyl

Property
propyl Acetal Acetal
2-methyl-1,1- )

IUPAC Name ] 1,1-diethoxy-2-methylpropane
dipropoxypropane

CAS Number 13259-75-1 1741-41-9

Molecular Formula C10H2202[1][2] C8H1802

Molecular Weight 174.28 g/mol [1][2] 146.23 g/mol

- ) ~196.6 °C (Predicted for

Boiling Point ) 135-138 °C

isomer)[3]
) ~0.843 g/cm?3 (Predicted for

Density ) 0.826-0.832 g/cm® @ 25 °C
isomer)[3]

Refractive Index Not available 1.390-1.396 @ 20 °C

. Insoluble in water; soluble in )
Solubility ] Soluble in alcohol
organic solvents (Expected)

Note: The boiling point and density for isobutyraldehyde di-n-propyl acetal are predicted values
for its isomer, 2-methyl-1,3-dipropoxypropane, as direct experimental data is not readily
available.

Experimental Protocols

Detailed methodologies are essential for the accurate synthesis and characterization of
isobutyraldehyde dipropyl acetal. The following sections provide established protocols for its
synthesis and the determination of its primary physical properties.

Synthesis of Isobutyraldehyde di-n-propyl Acetal

This protocol describes a general acid-catalyzed acetalization reaction.
Materials:

* |sobutyraldehyde
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n-Propanol

Anhydrous acid catalyst (e.g., p-toluenesulfonic acid, anhydrous HCI)
Anhydrous sodium carbonate or other suitable base for neutralization
Anhydrous magnesium sulfate or sodium sulfate for drying
Round-bottom flask

Dean-Stark apparatus or soxhlet extractor with drying agent

Reflux condenser

Separatory funnel

Distillation apparatus

Procedure:

Reaction Setup: In a clean, dry round-bottom flask, combine isobutyraldehyde (1 molar
equivalent) and an excess of n-propanol (2.5-3 molar equivalents).

Catalyst Addition: Add a catalytic amount of the acid catalyst (e.g., 0.1-0.5 mol%) to the
mixture.

Water Removal: Attach a Dean-Stark apparatus filled with n-propanol to the flask to facilitate
the removal of water as it is formed during the reaction.

Reflux: Heat the mixture to reflux. The reaction progress can be monitored by observing the
amount of water collected in the Dean-Stark trap.

Neutralization: Once the theoretical amount of water has been collected, cool the reaction
mixture to room temperature. Neutralize the acid catalyst by washing the mixture with a
saturated aqueous solution of sodium carbonate.

Extraction and Washing: Transfer the mixture to a separatory funnel. Wash the organic layer
sequentially with saturated sodium carbonate solution and then with brine.
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» Drying: Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium
sulfate.

« Purification: Filter to remove the drying agent and purify the crude product by fractional
distillation under atmospheric or reduced pressure to obtain pure isobutyraldehyde di-n-
propyl acetal.

Measurement of Physical Properties

1. Boiling Point Determination (Micro-reflux method):

o Place approximately 0.5 mL of the purified acetal into a small test tube with a magnetic stir
bar.

» Position the test tube in a heating block on a hot plate stirrer.
e Suspend a thermometer with the bulb approximately 1 cm above the liquid surface.

o Gently heat the sample while stirring until it boils and a ring of condensing vapor is observed
on the test tube walls, level with the thermometer bulb.

e The stable temperature reading on the thermometer at this point is the boiling point.
2. Density Measurement:
o Accurately weigh a clean, dry pycnometer (specific gravity bottle) of a known volume.

« Fill the pycnometer with the purified acetal, ensuring no air bubbles are present, and stopper
it.

e Bring the pycnometer and its contents to a constant temperature (e.g., 20°C or 25°C) in a
water bath.

* Remove any excess liquid that has expanded and re-weigh the filled pycnometer.
e The density is calculated by dividing the mass of the liquid by the volume of the pycnometer.

3. Refractive Index Measurement (Abbe Refractometer):
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o Ensure the prisms of the Abbe refractometer are clean and dry.
e Place a few drops of the purified acetal onto the surface of the measuring prism.
o Close the prism assembly and turn on the light source.

o Adjust the instrument to bring the borderline between the light and dark fields into sharp
focus on the crosshairs of the eyepiece.

o Read the refractive index from the instrument's scale. Record the temperature at which the
measurement is taken.

Mandatory Visualization

The following diagram illustrates the experimental workflow for the synthesis and purification of
isobutyraldehyde dipropyl acetal.
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Caption: Synthesis and Purification Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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